Cas no 1008779-94-9 (Methyl 3-hydroxypiperidine-3-carboxylate)

• Product Name: Methyl 3-hydroxypiperidine-3-carboxylate
• CAS No: 1008779-94-9
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD20662175
• CID: 842452
• PubChem ID: 58487605
• Update Time: 2025-07-23

Methyl 3-hydroxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxypiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 3-hydroxy-, methyl ester
• XTESLNLUWWTVGF-UHFFFAOYSA-N
• 1008779-94-9
• SCHEMBL659895
• Methyl3-hydroxypiperidine-3-carboxylate
• CS-0301842
• SB42141
• DA-20833
• DTXSID40729329
• EN300-268425
• F53857

• MDL： MFCD20662175
• Inchi： 1S/C7H13NO3/c1-11-6(9)7(10)3-2-4-8-5-7/h8,10H,2-5H2,1H3
• InChI Key： XTESLNLUWWTVGF-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CNCCC1

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 3-hydroxypiperidine-3-carboxylate

Comprehensive Overview of Methyl 3-hydroxypiperidine-3-carboxylate (CAS No. 1008779-94-9): Properties, Applications, and Industry Insights

Methyl 3-hydroxypiperidine-3-carboxylate (CAS No. 1008779-94-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative of piperidine combines a hydroxyl group and a carboxylate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₁₃NO₃, and molecular weight of 159.18 g/mol reflect its compact yet functional design, ideal for drug discovery and fine chemical applications.

In recent years, the demand for piperidine derivatives like Methyl 3-hydroxypiperidine-3-carboxylate has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently search for terms such as "piperidine-based drug synthesis" or "hydroxypiperidine carboxylate applications", highlighting the compound's relevance in modern medicinal chemistry. Its ability to act as a chiral building block further enhances its value in asymmetric synthesis, a hot topic in green chemistry initiatives.

The compound's physicochemical properties—including solubility in polar solvents like water and ethanol, and a melting point range of 80–85°C—make it suitable for diverse reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, a critical factor for pharmaceutical-grade intermediates. Industry professionals often inquire about "CAS 1008779-94-9 synthesis protocols" or "scaling up piperidine esters", underscoring the need for scalable and cost-effective production methods.

Beyond pharmaceuticals, Methyl 3-hydroxypiperidine-3-carboxylate finds niche applications in agrochemicals and material science. Its structural flexibility allows derivatization into ligands for catalysis or functional polymers. Recent patents have explored its use in biodegradable materials, aligning with the global push for sustainable chemistry. Searches for "green synthesis of carboxylate esters" or "piperidine in smart materials" reflect these interdisciplinary interests.

Quality control and regulatory compliance are paramount for CAS No. 1008779-94-9. Reputable suppliers provide Certificates of Analysis (CoA) detailing parameters like residual solvents and heavy metal content. The compound's stability under inert atmospheres and recommended storage at 2–8°C are frequently addressed in "technical datasheet queries". Additionally, its non-hazardous classification under standard safety protocols (e.g., GHS) ensures safer handling compared to reactive intermediates.

Future prospects for Methyl 3-hydroxypiperidine-3-carboxylate include potential roles in peptide mimetics and prodrug design, areas gaining traction in oncology and neurology research. As AI-driven drug discovery accelerates, compounds with modular scaffolds like this piperidine derivative are likely to see expanded utility. Keywords such as "fragment-based drug discovery" and "scaffold hopping in medicinal chemistry" resonate strongly with current trends, positioning this compound as a key player in next-generation therapeutics.